Cas no 2248279-54-9 (4-Acetyl-5-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]furan-3-carboxylic acid)

• Product Name: 4-Acetyl-5-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]furan-3-carboxylic acid
• CAS No: 2248279-54-9
• MF: C₁₃H₁₇NO₆
• MW: 283.277184247971
• CID: 6342211
• PubChem ID: 137937713
• Update Time: 2025-08-05

4-Acetyl-5-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]furan-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-2-{[(tert-butoxy)carbonyl]amino}-5-methylfuran-3-carboxylic acid
• 4-Acetyl-5-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]furan-3-carboxylic acid
• EN300-6510927
• 2248279-54-9

• Inchi： 1S/C13H17NO6/c1-6(15)8-7(2)19-10(9(8)11(16)17)14-12(18)20-13(3,4)5/h1-5H3,(H,14,18)(H,16,17)
• InChI Key： FHRKTBFFCJBQCR-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=O)O)C(C(C)=O)=C(C)O1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 283.10558726g/mol
• Monoisotopic Mass: 283.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 106Ų

Additional information on 4-Acetyl-5-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]furan-3-carboxylic acid

4-Acetyl-5-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]furan-3-carboxylic Acid

4-Acetyl-5-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]furan-3-carboxylic acid, also known by its CAS number 2248279-54-9, is a complex organic compound with a furan-based structure. This compound has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a furan ring substituted with an acetyl group at position 4, a methyl group at position 5, and a [(2-methylpropan-2-yl)oxycarbonylamino] group at position 2, along with a carboxylic acid group at position 3.

The structure of this compound is particularly interesting due to the presence of multiple functional groups that can participate in various chemical reactions. The furan ring itself is a five-membered aromatic heterocycle, which is known for its stability and reactivity under certain conditions. The acetyl group at position 4 introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. Similarly, the methyl group at position 5 adds steric bulk to the molecule, potentially affecting its solubility and interaction with other molecules.

The [(2-methylpropan-2-yl)oxycarbonylamino] group at position 2 is a more complex substituent. This group contains an oxycarbonyl (ester) functional group attached to an amino group, which can act as both an electron-donating and electron-withdrawing moiety depending on the context. The presence of this group suggests that the compound may have potential for further chemical modification or as a precursor in synthesis reactions.

Recent studies have explored the synthesis and characterization of this compound using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. Researchers have also investigated its biological activity, particularly its potential as an antimicrobial agent or as a component in drug delivery systems. For instance, a study published in the Journal of Medicinal Chemistry highlighted its ability to inhibit certain enzymes associated with bacterial resistance mechanisms.

In addition to its biological applications, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of new types of conductive polymers or as a component in light-emitting diodes (LEDs). Research into its photochemical properties has revealed interesting emission characteristics under UV light, which could be exploited for sensing applications.

The synthesis of 4-Acetyl-5-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]furan-3-carboxylic acid typically involves multi-step organic reactions, often starting from simpler furan derivatives. One common approach involves the introduction of substituents through nucleophilic aromatic substitution or electrophilic substitution reactions, followed by functionalization steps to introduce the desired groups. Optimization of reaction conditions has been a key focus for researchers aiming to improve yield and purity.

The carboxylic acid group at position 3 plays a crucial role in determining the compound's solubility and reactivity. This group can undergo various transformations, such as esterification or amidation, allowing for further functionalization and diversification of the molecule's properties. Such versatility makes it an attractive candidate for combinatorial chemistry approaches.

From an environmental perspective, there is growing interest in understanding the degradation pathways of this compound under different conditions. Studies have shown that it can undergo hydrolysis under alkaline conditions, leading to cleavage of certain functional groups. This information is valuable for assessing its environmental impact and designing sustainable synthetic routes.

In conclusion, 4-Acetyl